Cas no 1261829-51-9 (3-Hydroxy-4-(trifluoromethoxy)benzonitrile)

• Product Name: 3-Hydroxy-4-(trifluoromethoxy)benzonitrile
• CAS No: 1261829-51-9
• MF: C₈H₄F₃NO₂
• MW: 203.118072509766
• CID: 4962852
• Update Time: 2025-06-08

3-Hydroxy-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H4F3NO2/c9-8(10,11)14-7-2-1-5(4-12)3-6(7)13/h1-3,13H
• InChI Key： VZIFEZIMNKXXEQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=CC=1O)(F)F

Computed Properties

• Exact Mass: 203.01941286 g/mol
• Monoisotopic Mass: 203.01941286 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.12
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2

Additional information on 3-Hydroxy-4-(trifluoromethoxy)benzonitrile

Comprehensive Overview of 3-Hydroxy-4-(trifluoromethoxy)benzonitrile (CAS No. 1261829-51-9): Properties, Applications, and Industry Insights

3-Hydroxy-4-(trifluoromethoxy)benzonitrile (CAS No. 1261829-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a hydroxy group and a trifluoromethoxy moiety in its aromatic ring makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly valued for its potential in drug discovery, where its electron-withdrawing properties and metabolic stability are leveraged to enhance pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds like 3-Hydroxy-4-(trifluoromethoxy)benzonitrile has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for terms such as "fluorine in drug design" or "trifluoromethoxy group applications," reflecting the growing interest in this chemical space. The compound’s CAS No. 1261829-51-9 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

The synthesis of 3-Hydroxy-4-(trifluoromethoxy)benzonitrile typically involves multi-step reactions, including nitration, etherification, and cyanation, with yields optimized through modern catalytic methods. Its physicochemical properties—such as a molecular weight of 203.12 g/mol and a melting point range of 85–90°C—make it suitable for further derivatization. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, a topic frequently explored in forums discussing "quality control for nitrile intermediates."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing liquid crystals and polymeric coatings with enhanced thermal stability. Industry reports highlight its role in developing next-generation electronic materials, aligning with searches for "high-performance fluorinated polymers." Environmental considerations also play a role; its low bioaccumulation potential is often contrasted with other halogenated analogs in sustainability debates.

Future prospects for 3-Hydroxy-4-(trifluoromethoxy)benzonitrile include expanded use in bioconjugation and proteomics, where its reactive sites enable selective labeling. As AI-driven drug discovery accelerates, compounds like this are increasingly screened for targeted therapy applications, answering queries like "nitrile-containing bioactive molecules." Collaborative studies between academia and manufacturers aim to scale production while adhering to green chemistry principles, a hot topic in 2024.

In summary, 3-Hydroxy-4-(trifluoromethoxy)benzonitrile (CAS No. 1261829-51-9) exemplifies the intersection of structural innovation and practical utility. Its adaptability across industries and alignment with emerging technologies ensure its continued relevance, making it a compound worth monitoring in scientific literature and patent filings.